Methyl 3-(2,5-dimethoxyphenyl)propanoate
Overview
Description
Methyl 3-(2,5-dimethoxyphenyl)propanoate, also known as MMDP, is a chemical compound that belongs to the class of phenethylamines. It is a psychoactive drug that has been the subject of scientific research due to its potential therapeutic properties.
Scientific Research Applications
Anticonvulsant and Antinociceptive Activity
- A study synthesized a library of new piperazinamides of 3-methyl- and 3,3-dimethyl-(2,5-dioxopyrrolidin-1-yl)propanoic or butanoic acids as potential new hybrid anticonvulsants. These molecules showed promising anticonvulsant properties in preclinical seizure models in mice (Kamiński et al., 2016).
Synthesis and Biological Evaluation
- Research was conducted on the synthesis of a natural ester, sintenin, and its synthetic analogues, including derivatives of 3-(3,4-dimethoxyphenyl)propanoic acid. These compounds exhibited moderate inhibitory effects on various human tumor cell lines (Hu et al., 2005).
Antioxidant Properties
- A study developed preparative methods for synthesizing new triazoles with antioxidant properties. These compounds, derived from 2,4- and 3,4-dimethoxyphenyl groups, showed significant in vitro antioxidant activity (Dovbnya et al., 2022).
Chemical Synthesis and Characterization
- The efficient large-scale synthesis of Methyl 5-[2-(2,5-Dimethoxyphenyl)ethyl]-2-hydroxybenzoate, a compound designed for treating hyperproliferative disorders and cancer, was detailed, highlighting its process development and purity levels (Kucerovy et al., 1997).
Catalysis and Reaction Mechanisms
- Novel organotin(IV) compounds were synthesized and evaluated for their anticancer activity. These compounds, including derivatives of 3-(2-amino-1,6-dihydro-6-oxo-pyrimidin-5-yl)propanoic esters, showed significant activity against various tumor cell lines (Pantelić et al., 2020).
Applications in Agriculture
- Dichlofop-methyl, a derivative of methyl 2-[4-(2,4-dichlorophenoxy)phenoxy] propanoate, was studied for its selective herbicidal effects on wild oat in wheat, showcasing its mechanism of action as an auxin antagonist (Shimabukuro et al., 1978).
properties
IUPAC Name |
methyl 3-(2,5-dimethoxyphenyl)propanoate |
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InChI |
InChI=1S/C12H16O4/c1-14-10-5-6-11(15-2)9(8-10)4-7-12(13)16-3/h5-6,8H,4,7H2,1-3H3 |
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InChI Key |
XREGTKPNEYVQRA-UHFFFAOYSA-N |
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Canonical SMILES |
COC1=CC(=C(C=C1)OC)CCC(=O)OC |
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| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
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Molecular Formula |
C12H16O4 |
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DSSTOX Substance ID |
DTXSID8069565 |
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| Record name | Methyl 2,5-dimethoxyhydrocinnamate | |
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Molecular Weight |
224.25 g/mol |
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CAS RN |
62397-61-9 |
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| Record name | Methyl 2,5-dimethoxybenzenepropanoate | |
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| Record name | Benzenepropanoic acid, 2,5-dimethoxy-, methyl ester | |
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| Record name | Benzenepropanoic acid, 2,5-dimethoxy-, methyl ester | |
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| Record name | Methyl 2,5-dimethoxyhydrocinnamate | |
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